Cas no 1396793-59-1 (N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide)

• Product Name: N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• CAS No: 1396793-59-1
• MF: C₁₉H₁₄N₄O₃S₂
• MW: 410.469460964203
• CID: 5793159
• PubChem ID: 71786141
• Update Time: 2025-10-29

N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0533650-1
• AKOS024533934
• 1396793-59-1
• N-(3-(2-methylthiazol-4-yl)phenyl)-2-(thiophene-2-carboxamido)oxazole-4-carboxamide
• F6154-0695
• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-carbonylamino)-1,3-oxazole-4-carboxamide
• N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide
• 4-Oxazolecarboxamide, N-[3-(2-methyl-4-thiazolyl)phenyl]-2-[(2-thienylcarbonyl)amino]-

• Inchi： 1S/C19H14N4O3S2/c1-11-20-15(10-28-11)12-4-2-5-13(8-12)21-17(24)14-9-26-19(22-14)23-18(25)16-6-3-7-27-16/h2-10H,1H3,(H,21,24)(H,22,23,25)
• InChI Key： NHTCQZOICVNHQC-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)C1C=CC=C(C=1)NC(C1=COC(NC(C2=CC=CS2)=O)=N1)=O

Computed Properties

• Exact Mass: 410.05073267g/mol
• Monoisotopic Mass: 410.05073267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Density: 1.482±0.06 g/cm3(Predicted)
• pka: 10.47±0.70(Predicted)

Additional information on N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide

Comprehensive Analysis of N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide (CAS 1396793-59-1)

The compound N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide (CAS 1396793-59-1) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic compound combines multiple pharmacophores, including a thiazole, thiophene, and oxazole moiety, making it a subject of interest for researchers exploring small molecule drug discovery and kinase inhibition.

Recent studies highlight the growing demand for targeted therapies in oncology and inflammatory diseases, where compounds like N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide are being investigated for their ability to modulate specific signaling pathways. The structure-activity relationship (SAR) of this molecule suggests its potential as a lead compound for further optimization, particularly in the context of protein kinase inhibitors.

From a synthetic perspective, the preparation of CAS 1396793-59-1 involves multi-step organic transformations, including amide coupling and cyclization reactions. The presence of both hydrogen bond acceptors and donors in its structure contributes to its ability to interact with biological targets, a feature that aligns with current trends in fragment-based drug design. Researchers are particularly interested in how the thiophene-2-amido group influences the compound's binding affinity and selectivity.

In the context of drug metabolism and pharmacokinetics, preliminary data suggest that N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide exhibits favorable ADME properties, though further optimization may be required to improve its oral bioavailability. The compound's logP value and molecular weight fall within the acceptable range for drug-like molecules, making it a promising candidate for preclinical development.

The scientific community has shown increasing interest in CAS 1396793-59-1 as evidenced by recent patent filings and publications exploring its potential applications. Its structural similarity to known kinase inhibitors has prompted investigations into its activity against various tyrosine kinases and serine/threonine kinases, which are hot topics in current cancer research and autoimmune disease therapeutics.

From a commercial perspective, the demand for high-purity reference standards of this compound has grown significantly, particularly among pharmaceutical research organizations and contract research organizations (CROs). The compound's unique chemical fingerprint makes it valuable for analytical method development and quality control in drug discovery pipelines.

Future research directions for N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]-2-(thiophene-2-amido)-1,3-oxazole-4-carboxamide may include cocrystal structure determination with target proteins, structure-based optimization to enhance potency, and evaluation in in vivo disease models. The compound represents an excellent example of how rational drug design can leverage heterocyclic chemistry to create molecules with potential therapeutic value.

As the field of precision medicine continues to evolve, compounds like CAS 1396793-59-1 that target specific molecular pathways will likely play an increasingly important role. The integration of computational chemistry and AI-assisted drug discovery methods may further accelerate the development of derivatives based on this molecular scaffold, addressing current challenges in drug resistance and off-target effects.